(1S,3R)-3-chlorocyclohexan-1-amine

• IUPAC Name: (1S,3R)-3-chlorocyclohexan-1-amine
• InChI: InChI=1S/C6H12ClN/c7-5-2-1-3-6(8)4-5/h5-6H,1-4,8H2/t5-,6+/m1/s1
• InChI Key: YZWGGFBANWSDLC-RITPCOANSA-N
• Canonical SMILES: C1CC(CC(C1)Cl)N
• Isomeric SMILES: C1C[C@@H](C[C@@H](C1)Cl)N
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol

Description

The compound with the identifier “(1S,3R)-3-chlorocyclohexan-1-amine” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of (1S,3R)-3-chlorocyclohexan-1-amine involves specific synthetic routes and reaction conditions. These methods typically include the use of hazardous chemicals, and appropriate personal protective equipment is recommended. The synthetic routes may involve multiple steps, including the use of catalysts and specific reaction conditions to achieve the desired product .

Industrial Production Methods: Industrial production methods for this compound are designed to maximize yield and efficiency. These methods often involve large-scale reactions and the use of specialized equipment to ensure the purity and quality of the final product. The production process may also include purification steps such as crystallization or distillation to remove impurities .

Chemical Reactions Analysis

Types of Reactions: (1S,3R)-3-chlorocyclohexan-1-amine undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used.

Scientific Research Applications

(1S,3R)-3-chlorocyclohexan-1-amine has a wide range of scientific research applications In chemistry, it is used as a reagent in various synthetic reactions In biology, it may be used to study cellular processes and molecular interactionsAdditionally, this compound is used in industrial processes for the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of (1S,3R)-3-chlorocyclohexan-1-amine involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The molecular targets may include enzymes, receptors, and other proteins involved in cellular processes .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to (1S,3R)-3-chlorocyclohexan-1-amine can be identified using PubChem’s 2-D and 3-D neighboring sets. These similar compounds may share structural features or functional groups with this compound, but each compound has unique properties that distinguish it from others .

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. This compound may exhibit unique reactivity, stability, or biological activity compared to similar compounds, making it valuable for specific research applications .